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Compound of Interest

Compound Name: 4-Methylcyclohexanol

Cat. No.: B052717 Get Quote

For laboratory researchers, scientists, and drug development professionals, adherence to strict

safety protocols is paramount when handling chemical compounds. This guide provides

immediate and essential safety and logistical information for the proper handling and disposal

of 4-Methylcyclohexanol, ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 4-Methylcyclohexanol, a comprehensive PPE strategy is critical to minimize

exposure and ensure personal safety. The following table summarizes the required personal

protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b052717?utm_src=pdf-interest
https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles are

required.[1]

Hand Protection

Chemical-resistant gloves, such as Nitrile rubber

or PVC, should be worn.[2] Glove suitability and

breakthrough time should be confirmed for the

specific laboratory conditions.[2]

Skin and Body Protection

An impervious clothing, such as a lab coat,

overalls, or a P.V.C. apron, is necessary to

prevent skin contact.[1][2] All contaminated

clothing should be removed immediately.[2]

Respiratory Protection

In well-ventilated areas, respiratory protection

may not be required. However, if there is a risk

of inhalation or aerosol formation, a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

should be used.[1] For exposures exceeding 50

ppm, a MSHA/NIOSH-approved supplied-air

respirator is recommended.[3]

Quantitative Safety Data
Understanding the quantitative safety parameters of 4-Methylcyclohexanol is crucial for a

thorough risk assessment.
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Parameter Value

OSHA PEL 100 ppm (8-hour TWA)[3][4]

NIOSH REL 50 ppm (10-hour TWA)[3][4]

ACGIH TLV 50 ppm (8-hour TWA)[3][4]

Flash Point 70°C (158°F) closed cup[5]

Vapor Pressure 2.0 hPa at 30°C[1]

Relative Density 0.914 g/cm³ at 25°C[1]

Autoignition Temperature No data available

Experimental Protocol: Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and exposure.

Handling:

Ventilation: Always handle 4-Methylcyclohexanol in a well-ventilated area, preferably in a

chemical fume hood.[1]

Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[2] Do not

eat, drink, or smoke in the handling area.[1]

Grounding: Take precautionary measures against static discharge. All equipment used when

handling the product must be grounded.[4]

Heat and Ignition Sources: Keep away from heat, sparks, open flames, and other ignition

sources.[1]

Storage:

Container: Store in the original, tightly closed container.[2]

Location: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as oxidizing agents.[2]
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Temperature: Follow the recommended storage temperature on the product label.

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to contain the situation.

Eliminate Ignition Sources: Remove all sources of ignition from the area.[2]

Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb with an inert material (e.g., sand, vermiculite) and

place in a suitable container for disposal.[6] For large spills, dike the area to prevent

spreading.[4]

Personal Protection: Wear appropriate PPE as outlined above during cleanup.

First Aid Procedures
Immediate first aid can significantly mitigate the effects of exposure.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician if irritation persists.[1]

Eye Contact

Flush eyes with water as a precaution for at

least 15 minutes. Remove contact lenses if

present and easy to do. Get medical attention.

[1][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Disposal Plan
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Proper disposal of 4-Methylcyclohexanol and its containers is an environmental and

regulatory responsibility.

Waste Chemical: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[1] Offer surplus and non-recyclable solutions to a

licensed disposal company.[1]

Contaminated Packaging: Dispose of as unused product in accordance with local, state, and

federal regulations.[1][2] Do not reuse empty containers.[6]

Regulations: All waste disposal must be handled in accordance with local, state, and federal

regulations.[2]
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Workflow for Safe Handling of 4-Methylcyclohexanol
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Caption: Workflow for the safe handling of 4-Methylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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